Cas no 1290232-76-6 (2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide)

• Product Name: 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide
• CAS No: 1290232-76-6
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158859
• Update Time: 2025-06-07

2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-benzyl-pyrrolidin-3-yl)-3-methyl-butyramide
• 2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-3-methylbutanamide
• 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide

• Inchi： 1S/C16H25N3O/c1-12(2)15(17)16(20)18-14-8-9-19(11-14)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11,17H2,1-2H3,(H,18,20)/t14-,15?/m0/s1
• InChI Key： XKZKAPZLJSQVNX-MLCCFXAWSA-N
• SMILES： O=C(C(C(C)C)N)N[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Topological Polar Surface Area: 58.4

Additional information on 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide

Introduction to 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide (CAS No. 1290232-76-6)

2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide, also known by its CAS number 1290232-76-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as amino acid derivatives, which are often studied for their biological activities and pharmacological properties.

The structure of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide is characterized by a central amino acid backbone, specifically a 3-methylbutanamide moiety, which is substituted with an N-linked (3S)-1-benzylpyrrolidine group. The presence of the benzylpyrrolidine moiety imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development efforts.

Recent studies have highlighted the potential of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases and proteases.

In addition to its anti-cancer properties, 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide has also been investigated for its potential neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of oxidative stress and inflammation pathways.

The synthesis of 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide involves several well-established chemical reactions, including amide formation and chiral synthesis techniques. The chiral center at the pyrrolidine ring is crucial for the biological activity of the compound, and careful control over its stereochemistry is essential during the synthesis process. Recent advancements in asymmetric catalysis have facilitated the efficient and scalable production of this compound, making it more accessible for further research and development.

Clinical trials involving 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for more advanced clinical studies, including phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its direct therapeutic applications, 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide has also been explored as a lead compound for drug discovery efforts. Its unique structure and biological activity make it an attractive starting point for the development of novel drugs targeting various diseases. Researchers are actively investigating structural modifications to enhance its potency, selectivity, and bioavailability, with the goal of creating more effective therapeutic agents.

In conclusion, 2-Amino-N-[(3S)-1-benzylpyrrolidin-3-yl]-3-methylbutanamide (CAS No. 1290232-76-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its anti-cancer and neuroprotective properties, combined with its favorable chemical characteristics, make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.